Cas no 1421464-14-3 (N'-(4-ethoxyphenyl)-N-3-hydroxy-3-(thiophen-2-yl)propylethanediamide)

• Product Name: N'-(4-ethoxyphenyl)-N-3-hydroxy-3-(thiophen-2-yl)propylethanediamide
• CAS No: 1421464-14-3
• MF: C₁₇H₂₀N₂O₄S
• MW: 348.416703224182
• CID: 6305921
• PubChem ID: 71787883
• Update Time: 2025-10-29

N'-(4-ethoxyphenyl)-N-3-hydroxy-3-(thiophen-2-yl)propylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-ethoxyphenyl)-N-3-hydroxy-3-(thiophen-2-yl)propylethanediamide
• N1-(4-ethoxyphenyl)-N2-(3-hydroxy-3-(thiophen-2-yl)propyl)oxalamide
• AKOS024536800
• F6190-1873
• VU0535419-1
• 1421464-14-3
• N'-(4-ETHOXYPHENYL)-N-[3-HYDROXY-3-(THIOPHEN-2-YL)PROPYL]ETHANEDIAMIDE
• N'-(4-ethoxyphenyl)-N-(3-hydroxy-3-thiophen-2-ylpropyl)oxamide

• Inchi： 1S/C17H20N2O4S/c1-2-23-13-7-5-12(6-8-13)19-17(22)16(21)18-10-9-14(20)15-4-3-11-24-15/h3-8,11,14,20H,2,9-10H2,1H3,(H,18,21)(H,19,22)
• InChI Key： HBRKTAODMQXVNF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CCNC(C(NC1C=CC(=CC=1)OCC)=O)=O)O

Computed Properties

• Exact Mass: 348.11437830g/mol
• Monoisotopic Mass: 348.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(4-ethoxyphenyl)-N-3-hydroxy-3-(thiophen-2-yl)propylethanediamide

Comprehensive Overview of N'-(4-ethoxyphenyl)-N-3-hydroxy-3-(thiophen-2-yl)propylethanediamide (CAS No. 1421464-14-3)

The compound N'-(4-ethoxyphenyl)-N-3-hydroxy-3-(thiophen-2-yl)propylethanediamide (CAS No. 1421464-14-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining an ethoxyphenyl group with a thiophene moiety, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets.

One of the key features of N'-(4-ethoxyphenyl)-N-3-hydroxy-3-(thiophen-2-yl)propylethanediamide is its hybrid architecture, which integrates both aromatic and heterocyclic components. The 4-ethoxyphenyl segment contributes to its lipophilicity, while the thiophen-2-yl group enhances its electronic properties. This combination is often sought after in the design of small-molecule inhibitors and enzyme modulators, which are critical in treating diseases like inflammation and metabolic disorders.

In recent years, the demand for novel chemical entities with multifunctional properties has surged, driven by advancements in precision medicine and personalized therapies. CAS No. 1421464-14-3 aligns with this trend, as its structural versatility allows for modifications that can optimize its pharmacokinetic profile. For instance, the hydroxypropyl segment in the molecule provides a handle for further derivatization, enabling researchers to fine-tune its solubility and bioavailability.

The synthesis of N'-(4-ethoxyphenyl)-N-3-hydroxy-3-(thiophen-2-yl)propylethanediamide typically involves multi-step organic reactions, including amide coupling and etherification. These processes are carefully optimized to ensure high yield and purity, which are essential for its application in high-throughput screening and drug discovery programs. Analytical techniques such as NMR, HPLC, and mass spectrometry are routinely employed to characterize the compound and confirm its identity.

From a commercial perspective, CAS No. 1421464-14-3 is available through specialized chemical suppliers who cater to the research and development sector. Its pricing and availability can vary depending on the scale of production and the level of purity required. Researchers often inquire about its structure-activity relationships (SAR) and potential therapeutic applications, reflecting the growing interest in this compound.

Environmental and safety considerations are also paramount when working with N'-(4-ethoxyphenyl)-N-3-hydroxy-3-(thiophen-2-yl)propylethanediamide. While it is not classified as a hazardous material, standard laboratory precautions should be followed to minimize exposure. Proper storage conditions, such as keeping the compound in a cool, dry place away from light, are recommended to maintain its stability over time.

Looking ahead, the exploration of CAS No. 1421464-14-3 is expected to expand, particularly in areas like medicinal chemistry and biomaterials. Its compatibility with modern computational modeling tools further enhances its appeal, as researchers can predict its interactions with biological systems before conducting empirical studies. This synergy between in silico and in vitro approaches accelerates the development of new pharmacophores.

In summary, N'-(4-ethoxyphenyl)-N-3-hydroxy-3-(thiophen-2-yl)propylethanediamide represents a fascinating example of how tailored molecular design can address contemporary challenges in science and technology. Its multidisciplinary applicability and customizable properties make it a valuable asset for innovators across various fields. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping the future of bioactive compounds.